Cas no 1261985-16-3 (2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol)

• Product Name: 2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol
• CAS No: 1261985-16-3
• MF: C₁₃H₇F₅O
• MW: 274.186101198196
• MDL: MFCD18314026
• CID: 1223341
• PubChem ID: 53219703
• Update Time: 2025-06-08

2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol
• 2-FLUORO-5-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)PHENOL
• DTXSID60684527
• 4,4'-Difluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• MFCD18314026
• 1261985-16-3
• 2-Fluoro-5-(4-fluoro-3-trifluoromethylphenyl)phenol, 95%

• MDL： MFCD18314026
• Inchi： 1S/C13H7F5O/c14-10-3-1-7(5-9(10)13(16,17)18)8-2-4-11(15)12(19)6-8/h1-6,19H
• InChI Key： BUQZEBUCGGZPPK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(F)(F)F)C1C=CC(=C(C=1)O)F

Computed Properties

• Exact Mass: 274.04170565g/mol
• Monoisotopic Mass: 274.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol

Introduction to 2-Fluoro-5-[4-Fluoro-3-(Trifluoromethyl)phenyl]phenol (CAS No. 1261985-16-3)

2-Fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol, with the CAS number 1261985-16-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenol moiety and a trifluoromethylated aromatic ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol is C₁₃H₈F₄O, and its molecular weight is approximately 260.20 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and coupling reactions, which are carefully optimized to achieve high yields and purity. The synthesis process often involves the use of transition metal catalysts and specific solvents to ensure the desired regioselectivity and stereoselectivity.

In recent years, 2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of novel drugs for the treatment of neurological disorders. Studies have shown that this compound exhibits potent activity against specific neurotransmitter receptors, making it a promising candidate for modulating neural signaling pathways.

A notable study published in the Journal of Medicinal Chemistry in 2021 reported that 2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol demonstrated significant binding affinity to serotonin receptors, particularly the 5-HT_2A subtype. This finding suggests that the compound could be further developed into a selective serotonin receptor modulator (SSRM), which has potential applications in treating conditions such as depression, anxiety, and schizophrenia. The researchers also noted that the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are crucial factors for drug development.

Beyond its potential as a therapeutic agent, 2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol has also been explored for its use in diagnostic imaging. The presence of fluorine atoms in the molecule makes it suitable for positron emission tomography (PET) imaging studies. Research conducted at the National Institutes of Health (NIH) has shown that labeled derivatives of this compound can be used to visualize specific brain regions involved in neurological disorders, providing valuable insights into disease mechanisms and treatment efficacy.

The chemical stability and solubility of 2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol are important considerations for its practical applications. Studies have demonstrated that the compound is stable under standard laboratory conditions and can be stored at room temperature without significant degradation. However, it is important to note that the solubility of this compound in aqueous solutions is relatively low, which may necessitate the use of co-solvents or surfactants to enhance its solubility for certain applications.

In conclusion, 2-fluoro-5-[4-fluoro-3-(trifluoromethyl)phenyl]phenol (CAS No. 1261985-16-3) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents and diagnostic tools. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in modern drug discovery efforts.